Cas no 831239-08-8 (2-Heptenenitrile, 3-methyl-)
2-Heptenenitrile, 3-methyl- structure
Product Name:2-Heptenenitrile, 3-methyl-
CAS No:831239-08-8
MF:C8H13N
MW:123.195522069931
CID:677297
PubChem ID:71416196
Update Time:2025-04-19
2-Heptenenitrile, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenenitrile, 3-methyl-
- 3-methylhept-2-enenitrile
- DTXSID20835598
- 831239-08-8
- 3-methyl-2-heptenenitrile
-
- Inchi： 1S/C8H13N/c1-3-4-5-8(2)6-7-9/h6H,3-5H2,1-2H3
- InChI Key： MKBWCEYLCHAHRG-UHFFFAOYSA-N
- SMILES： N#CC=C(C)CCCC
Computed Properties
- Exact Mass: 123.104799419g/mol
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
2-Heptenenitrile, 3-methyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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